Cas no 1904641-51-5 (Methyl 4-ethynyl-3-(trifluoromethyl)benzoate)

• Product Name: Methyl 4-ethynyl-3-(trifluoromethyl)benzoate
• CAS No: 1904641-51-5
• MF: C₁₁H₇F₃O₂
• MW: 228.167293787003
• MDL: MFCD31916170
• CID: 5655016
• PubChem ID: 121271126
• Update Time: 2025-05-20

Methyl 4-ethynyl-3-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• EN300-27692472
• 1904641-51-5
• Methyl 4-ethynyl-3-(trifluoromethyl)benzoate
• VAYQWVQJEQSUOG-UHFFFAOYSA-N
• A1-18905
• SCHEMBL17672487
• Benzoic acid, 4-ethynyl-3-(trifluoromethyl)-, methyl ester

• MDL： MFCD31916170
• Inchi： 1S/C11H7F3O2/c1-3-7-4-5-8(10(15)16-2)6-9(7)11(12,13)14/h1,4-6H,2H3
• InChI Key： VAYQWVQJEQSUOG-UHFFFAOYSA-N
• SMILES： FC(C1C(C#C)=CC=C(C(=O)OC)C=1)(F)F

Computed Properties

• Exact Mass: 228.03981395g/mol
• Monoisotopic Mass: 228.03981395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.29±0.1 g/cm3(Predicted)
• Boiling Point: 263.6±40.0 °C(Predicted)

Additional information on Methyl 4-ethynyl-3-(trifluoromethyl)benzoate

Methyl 4-Ethynyl-3-(Trifluoromethyl)Benzoate (CAS No. 1904641-51-5)

Methyl 4-Ethynyl-3-(Trifluoromethyl)Benzoate, also known by its CAS number 1904641-51-5, is a highly specialized organic compound that has garnered significant attention in the fields of organic synthesis, materials science, and pharmaceutical research. This compound is characterized by its unique structure, which includes a benzoate ester group, an ethynyl substituent, and a trifluoromethyl group. These functional groups impart distinctive chemical and physical properties, making it a valuable molecule for various applications.

The synthesis of Methyl 4-Ethynyl-3-(Trifluoromethyl)Benzoate typically involves multi-step organic reactions, often utilizing advanced methodologies such as Suzuki coupling or Sonogashira reactions. Recent studies have highlighted the efficiency of these methods in constructing the ethynyl group, which is crucial for the compound's reactivity and versatility. The trifluoromethyl group, on the other hand, contributes to the molecule's stability and enhances its electronic properties, making it an attractive candidate for use in fluorinated materials.

In terms of applications, Methyl 4-Ethynyl-3-(Trifluoromethyl)Benzoate has shown promise in the development of advanced materials. For instance, researchers have explored its potential as a precursor for the synthesis of graphene-like structures due to its high carbon content and reactivity. Additionally, this compound has been utilized in the design of novel pharmaceutical agents, particularly in the context of drug delivery systems where its fluorinated groups can enhance bioavailability and stability.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of Methyl 4-Ethynyl-3-(Trifluoromethyl)Benzoate. Quantum mechanical calculations have revealed that the trifluoromethyl group significantly alters the electron distribution around the benzoate ring, enhancing its ability to participate in various chemical transformations. This understanding has paved the way for more efficient synthetic routes and innovative applications.

The compound's compatibility with modern analytical techniques further underscores its importance in research. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been employed to characterize its structure with high precision. These analyses not only confirm the compound's identity but also provide critical data for optimizing its synthesis and application.

In conclusion, Methyl 4-Ethynyl-3-(Trifluoromethyl)Benzoate stands as a testament to the ingenuity of modern organic chemistry. Its unique structure, combined with cutting-edge research findings, positions it as a key player in diverse scientific domains. As research continues to unfold, this compound is expected to unlock new possibilities in material science, drug discovery, and beyond.